Cas no 51307-74-5 (5-Sulfo-1,2,4-benzenetricarboxylic acid)

• Product Name: 5-Sulfo-1,2,4-benzenetricarboxylic acid
• CAS No: 51307-74-5
• MF: C₉H₆O₉S
• MW: 290.203542232513
• CID: 365983
• PubChem ID: 22608063
• Update Time: 2025-06-09

5-Sulfo-1,2,4-benzenetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Sulfo-1,2,4-benzenetricarboxylic acid
• 1,2,4-Benzenetricarboxylicacid, 5-sulfo-
• 5-sulfobenzene-1,2,4-tricarboxylic acid
• 1,2,4-Benzenetricarboxylicacid,5-sulfo
• 5-sulfo-benzene-1,2,4-tricarboxylic acid
• 5-Sulfo-benzol-1,2,4-tricarbonsaeure
• 5-sulfonobenzene-1,2,4-tricarboxylic acid
• 5-sulfonyl-1,2,4-benzenetricarboxylic acid
• 5-Sulfo-1,2,4-benzenetricarboxylicacid
• YTABKRGYUUVFFE-UHFFFAOYSA-N
• A828525
• AKOS015890551
• SCHEMBL6252709
• 51307-74-5
• DTXSID10626876
• 4-carboxy-5-sulfo-phthalic acid

• MDL： MFCD12756509
• Inchi： 1S/C9H6O9S/c10-7(11)3-1-5(9(14)15)6(19(16,17)18)2-4(3)8(12)13/h1-2H,(H,10,11)(H,12,13)(H,14,15)(H,16,17,18)
• InChI Key： YTABKRGYUUVFFE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 289.97300
• Monoisotopic Mass: 289.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2
• XLogP3: -0.8

Experimental Properties

• Color/Form: Not available
• Density: 1.937±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.67
• Solubility: Soluble (230 g/l) (25 º C),
• PSA: 174.65000
• LogP: 1.10870
• Solubility: Not available

5-Sulfo-1,2,4-benzenetricarboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Sulfo-1,2,4-benzenetricarboxylic acid

Comprehensive Overview of 5-Sulfo-1,2,4-benzenetricarboxylic acid (CAS No. 51307-74-5): Properties, Applications, and Industry Trends

5-Sulfo-1,2,4-benzenetricarboxylic acid (CAS No. 51307-74-5) is a sulfonated aromatic tricarboxylic acid derivative with significant relevance in industrial and research applications. This compound, often abbreviated as 5-SBTA, combines the structural features of a benzene ring with three carboxyl groups and one sulfonic acid group, offering unique chemical properties. Its molecular formula is C₉H₆O₉S, and it is widely recognized for its role as an intermediate in the synthesis of high-performance polymers, dyes, and specialty chemicals.

The growing demand for sulfonated aromatic compounds in water treatment, catalysis, and advanced materials has positioned 5-Sulfo-1,2,4-benzenetricarboxylic acid as a compound of interest. Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable processes, aligning with global trends toward eco-friendly industrial solutions. Its ability to act as a chelating agent and its solubility in polar solvents further enhance its utility in diverse applications.

One of the most searched questions about CAS No. 51307-74-5 revolves around its synthesis and purification methods. The compound is typically synthesized through the sulfonation of 1,2,4-benzenetricarboxylic acid, followed by careful purification to achieve high purity grades. Recent advancements in continuous flow chemistry have improved the efficiency of its production, reducing waste and energy consumption—a key concern for industries aiming to meet carbon neutrality targets.

In the field of polymeric materials, 5-SBTA serves as a critical monomer for producing sulfonated polyimides and ion-exchange membranes. These materials are essential for fuel cells, battery separators, and desalination technologies, addressing pressing needs in renewable energy and water scarcity. The compound’s thermal stability and proton conductivity make it a preferred choice for high-temperature applications.

Another trending topic is the use of 5-Sulfo-1,2,4-benzenetricarboxylic acid in biodegradable chelators. As regulatory pressures mount against traditional phosphonates and EDTA, industries are adopting greener alternatives. This compound’s biodegradability and low toxicity profile have sparked interest in agriculture, pharmaceuticals, and cosmetics, where it functions as a stabilizer or metal ion scavenger.

From an analytical perspective, CAS No. 51307-74-5 is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize the detection of impurities such as unsulfonated precursors, which can affect downstream performance. Suppliers often provide technical data sheets detailing parameters like pH, melting point, and solubility to ensure compatibility with end-use applications.

The market for sulfonated tricarboxylic acids is projected to grow steadily, driven by innovations in smart materials and circular economy initiatives. Companies investing in R&D are exploring novel derivatives of 5-SBTA to enhance functionality, such as increased hydrophilicity or tailored reactivity. Collaborative efforts between academia and industry are accelerating the discovery of new applications, from 3D printing resins to drug delivery systems.

In conclusion, 5-Sulfo-1,2,4-benzenetricarboxylic acid (CAS No. 51307-74-5) exemplifies the convergence of chemistry, sustainability, and technological advancement. Its versatility and alignment with global sustainability goals ensure its continued relevance in both established and emerging markets. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential in a rapidly evolving landscape.